10-ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 6-ethoxy-10-(4-fluoro-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C20H21FN2O2S/c1-4-24-17-7-5-6-14-16-11-20(3,25-18(14)17)23(19(26)22-16)13-8-9-15(21)12(2)10-13/h5-10,16H,4,11H2,1-3H3,(H,22,26)
• InChI Key: JHQWRKKXFYCLDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CC2NC(=S)N3C4=CC(=C(C=C4)F)C)C
• Molecular Formula: C20H21FN2O2S
• Molecular Weight: 372.5 g/mol
• CAS No.: 1019137-40-6

Description

10-ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C20H21FN2O2S and its molecular weight is 372.46. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis Compounds with structural similarities to the one you're interested in have been synthesized through various chemical reactions, including the Biginelli condensation process. These synthesis processes are crucial for creating complex chemical structures that could have unique physical, chemical, or biological properties. For instance, the study by Sedova et al. (2017) discusses the synthesis of related compounds and their isomerization in solution, highlighting the intricate behaviors these molecules can exhibit under certain conditions Sedova, Krivopalov, & Shkurko, 2017.

Biological and Anticancer Applications Research on oxadiazole derivatives has shown promising anticancer activities. A study by Aboraia et al. (2006) synthesized oxadiazole derivatives and evaluated their in vitro anticancer activity, discovering several compounds with high efficacy against cancer cell lines Aboraia, Abdel-Rahman, Mahfouz, & El-Gendy, 2006. These findings suggest the potential of such compounds in developing new anticancer agents.

Chemical Sensing and Imaging Oxadiazole-based compounds have also been investigated for their applications in chemical sensing and imaging. Zhou et al. (2012) developed a 1,3,4-oxadiazole-based fluorescent chemosensor for detecting Zn2+ ions in aqueous solutions and living cells, demonstrating the utility of these compounds in biochemical sensing and imaging applications Zhou, Tang, Cheng, Ju, Yang, Liu, Chen, & Bai, 2012.

Material Science and Corrosion Inhibition The study by Kalia et al. (2020) on newly synthesized oxadiazole derivatives evaluated their efficiency as corrosion inhibitors for mild steel in hydrochloric acid solution, revealing high inhibition efficiency and suggesting applications in material protection Kalia, Kumar, Kumar, Pahuja, Jhaa, Lata, & Dahiya, 2020.